5-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H21BrN2O3S3/c15-12-1-2-13(22-12)23(18,19)16-11-14(3-9-21-10-4-14)17-5-7-20-8-6-17/h1-2,16H,3-11H2
• InChI Key: SJSZOBNOFQPBEM-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNS(=O)(=O)C2=CC=C(S2)Br)N3CCOCC3
• Molecular Formula: C14H21BrN2O3S3
• Molecular Weight: 441.4 g/mol

Description

The compound “5-Bromo-N-[(4-morpholin-4-ylthian-4-yl)methyl]thiophene-2-sulfonamide” appears to contain several functional groups including a bromine atom, a morpholine ring, a thiophene ring, and a sulfonamide group. These groups could potentially give the compound various chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The morpholine ring and the thiophene ring would add cyclic structure to the molecule, and the bromine atom and sulfonamide group could potentially participate in various types of bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on the specific arrangement of its atoms and the nature of its functional groups. For example, the presence of a sulfonamide group could potentially make the compound polar and capable of forming hydrogen bonds.

Future Directions

The potential uses of this compound would likely depend on its specific properties and reactivities. Compounds with similar structures are used in a variety of fields, including medicine and materials science.